Cas no 125067-44-9 (2-[(thiophen-2-yl)methyl]pyrrolidine)

• Product Name: 2-[(thiophen-2-yl)methyl]pyrrolidine
• CAS No: 125067-44-9
• MF: C₉H₁₃NS
• MW: 167.27122092247
• CID: 3699510
• PubChem ID: 15029899
• Update Time: 2025-10-28

2-[(thiophen-2-yl)methyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-(2-thienylmethyl)-
• 2-[(thiophen-2-yl)methyl]pyrrolidine
• EN300-64507
• 125067-44-9
• HEB96032
• AKOS000162560
• AKOS022197544
• 2-(THIOPHEN-2-YLMETHYL)PYRROLIDINE
• SCHEMBL9520411

• Inchi： 1S/C9H13NS/c1-3-8(10-5-1)7-9-4-2-6-11-9/h2,4,6,8,10H,1,3,5,7H2
• InChI Key： QESLZSQKJUJIJX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC1CCCN1

Computed Properties

• Exact Mass: 167.07687059g/mol
• Monoisotopic Mass: 167.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-[(thiophen-2-yl)methyl]pyrrolidine

Comprehensive Overview of 2-[(thiophen-2-yl)methyl]pyrrolidine (CAS No. 125067-44-9): Properties, Applications, and Industry Insights

2-[(thiophen-2-yl)methyl]pyrrolidine (CAS No. 125067-44-9) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique thiophene and pyrrolidine moieties, serves as a versatile building block in synthetic chemistry. Its molecular structure, combining a sulfur-containing thiophene ring with a nitrogen-rich pyrrolidine backbone, enables diverse reactivity patterns, making it valuable for drug discovery and functional material design.

In recent years, the demand for 2-[(thiophen-2-yl)methyl]pyrrolidine has surged due to its potential applications in central nervous system (CNS) drug development. Researchers are exploring its role as a precursor for neuromodulators and receptor-targeting agents, aligning with the growing focus on neurodegenerative disease treatments. The compound's lipophilic properties and blood-brain barrier permeability have become key discussion points in medicinal chemistry forums, reflecting broader industry trends toward brain-targeted therapeutics.

The synthesis of CAS 125067-44-9 typically involves multistep organic reactions, with particular emphasis on cross-coupling methodologies and reductive amination techniques. Advanced purification methods such as preparative HPLC and column chromatography ensure high purity grades required for research applications. Analytical characterization commonly employs NMR spectroscopy, mass spectrometry, and HPLC-UV, addressing the pharmaceutical industry's stringent quality requirements.

From a commercial perspective, 2-[(thiophen-2-yl)methyl]pyrrolidine suppliers emphasize its batch-to-batch consistency and scalable production capabilities. The compound's stability under various storage conditions (typically recommended at 2-8°C in anhydrous environments) makes it practical for global distribution. Current market analyses highlight its growing use in high-throughput screening libraries and as a molecular scaffold for fragment-based drug design.

Environmental and safety considerations for 125067-44-9 follow standard laboratory chemical protocols. While not classified as hazardous under major regulatory frameworks, proper handling with personal protective equipment (PPE) is advised. The compound's biodegradation profile and ecotoxicological data remain active research areas, particularly regarding its potential metabolites in biological systems.

Emerging applications of 2-[(thiophen-2-yl)methyl]pyrrolidine extend to organic electronics, where its conjugated system shows promise in conductive polymer development. This aligns with renewable energy trends, as researchers investigate its derivatives for organic photovoltaics and flexible electronics. The compound's electron-donating characteristics and thermal stability make it particularly interesting for next-generation energy storage materials.

Patent landscapes reveal increasing intellectual property activity surrounding CAS 125067-44-9 derivatives, particularly in selective serotonin reuptake and dopamine receptor modulation applications. This reflects the pharmaceutical industry's response to mental health treatment demands. Analytical method development for this compound frequently appears in literature, with recent advancements in chiral separation techniques for its optically active forms.

Quality control standards for 2-[(thiophen-2-yl)methyl]pyrrolidine continue to evolve, with current specifications typically requiring ≥98% purity by HPLC analysis. Residual solvent limits follow ICH guidelines, while heavy metal content adheres to pharmacopeial standards. These rigorous specifications support its use in GLP-compliant research and preclinical studies.

The global supply chain for 125067-44-9 demonstrates regional specialization, with custom synthesis services increasingly offering isotope-labeled versions for metabolic studies. Current pricing trends reflect the compound's position as a specialty intermediate, with costs varying based on scale of production and purity grade. Market intelligence suggests steady growth in demand, particularly from contract research organizations and academic institutions.

Future research directions for 2-[(thiophen-2-yl)methyl]pyrrolidine may explore its catalytic applications in asymmetric synthesis or its potential in metal-organic frameworks (MOFs). The compound's versatility ensures its continued relevance across multiple scientific disciplines, from medicinal chemistry to advanced material science. As synthetic methodologies advance, researchers anticipate discovering novel derivatives with enhanced bioavailability and target selectivity.